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Compound of Interest

Compound Name: 4-Methylbenzhydrol

Cat. No.: B042549

A Technical Guide for Researchers and Drug Development Professionals
Introduction:

4-Methylbenzhydrol, a versatile aromatic alcohol, serves as a critical starting material and key
intermediate in the synthesis of a diverse range of pharmaceutical compounds. Its unique
structural motif, featuring a diphenylmethanol core with a para-methyl substituent, provides a
scaffold that is readily functionalized to produce molecules with significant therapeutic activity.
This technical guide explores the pivotal role of 4-Methylbenzhydrol as a precursor, detailing
the synthesis of prominent pharmaceutical agents, providing in-depth experimental protocols,
and elucidating the signaling pathways of the resulting drugs. The information presented herein
is intended to be a comprehensive resource for researchers, scientists, and professionals
engaged in drug discovery and development.

Chemical and Physical Properties of 4-
Methylbenzhydrol

4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is a white to off-white
crystalline solid. A summary of its key chemical and physical properties is provided in the table
below.
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Property Value

Molecular Formula C14H140

Molecular Weight 198.26 g/mol

CAS Number 1517-63-1

Melting Point 52-54 °C

Boiling Point 323.5 °C at 760 mmHg

Appearance White to off-white crystalline powder

Insoluble in water, soluble in organic solvents

Solubility ]
like ethanol, ether, and chloroform.

Pharmaceutical Applications and Synthesis

4-Methylbenzhydrol and its chlorinated analog, 4-chlorobenzhydrol, are instrumental in the
synthesis of several classes of pharmaceutical compounds, most notably antihistamines. The
benzhydryl moiety is a common feature in many first-generation H1 receptor antagonists.

Synthesis of Meclizine

Meclizine is a first-generation antihistamine used to treat motion sickness and vertigo. The
synthesis of Meclizine involves the key intermediate 1-(4-chlorobenzhydryl)piperazine, which is
synthesized from a 4-chlorobenzhydryl precursor.

Synthesis Pathway for Meclizine:
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Step 1: Synthesis of 1-(4-chlorobenzhydryl)piperazine
Toluene, Kl, DMF

Piperazine
REITR >G—(4-ch|orobenzhydryl)piperazine

~
G-chlorobenzhydryl chloridtj .
Alkylation

Step 2: Synthesis of Meclizine

En-methylbenzyl chloride :

Step 1: Preparation of Chloroethylpyrrolidine

Chloroacetyl chloride

THF, Reflux Reduction & Conversion \
- 2-(2-chIoroethyl)-l-methylpyrrolidine)
AHCIIS Sodium Amide, Toluene
80°C

Step 2: Williamson Ether Synthesis

E»(4-chlorophenyl)»l—phenylethancg >
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« To cite this document: BenchChem. [4-Methylbenzhydrol: A Keystone Precursor in
Pharmaceutical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042549#4-methylbenzhydrol-as-a-precursor-for-
pharmaceutical-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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